Cas no 61915-57-9 (2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde)

• Product Name: 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde
• CAS No: 61915-57-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 2835355
• PubChem ID: 12365417
• Update Time: 2025-10-29

2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXCID00445235
• 2,6,7-Trimethylpyrrolo(1,2-a)pyrimidine-8-carbaldehyde
• DTXSID00494425
• 892-565-2
• 61915-57-9
• 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde
• Z1511811383

• Inchi： 1S/C11H12N2O/c1-7-4-5-13-9(3)8(2)10(6-14)11(13)12-7/h4-6H,1-3H3
• InChI Key： XPGRGFFHJWVHEU-UHFFFAOYSA-N
• SMILES： O=CC1=C2N=C(C)C=CN2C(C)=C1C

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde

Introduction to 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde (CAS No: 61915-57-9)

2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 61915-57-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif known for its broad biological activity and utility in drug development. The presence of a formyl group at the 8-position and methyl substituents at the 2-, 6-, and 7-positions contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The significance of 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde lies in its potential applications as a building block for more complex pharmacophores. Pyrrolopyrimidine scaffolds are widely recognized for their role in modulating various biological pathways, including those relevant to cancer, inflammation, and neurodegenerative diseases. The aldehyde functionality at the 8-position provides a reactive site for further derivatization, enabling the synthesis of diverse analogs with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrolopyrimidine core structures. The compound CAS No 61915-57-9 has been explored in several preclinical studies for its potential as an inhibitor of kinases and other enzymes implicated in disease progression. Its ability to interact with biological targets makes it a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde is its versatility in chemical synthesis. The compound can serve as a precursor for generating derivatives with enhanced solubility, bioavailability, or target specificity. Researchers have leveraged its structure to develop novel molecules that exhibit improved pharmacokinetic profiles compared to existing drugs. This adaptability underscores its importance as a key intermediate in medicinal chemistry.

The synthesis of CAS No 61915-57-9 typically involves multi-step organic transformations that highlight the compound's structural complexity. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers have access to reliable starting materials for their investigations. These synthetic strategies often incorporate palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes to construct the pyrrolopyrimidine ring system efficiently.

From a computational chemistry perspective, 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies provide insights into binding affinities and mechanism-of-action hypotheses that guide experimental validation. The integration of computational techniques with traditional wet chemistry approaches has accelerated the discovery process significantly.

The pharmaceutical industry has shown particular interest in derivatives of CAS No 61915-57-9 due to their potential therapeutic applications. Preclinical data suggest that certain analogs derived from this scaffold may exhibit efficacy against diseases such as cancer and autoimmune disorders. While clinical trials are still in progress for some derivatives, the preliminary results are encouraging enough to warrant continued investment in their development.

In addition to its pharmaceutical relevance, 2,6,7-Trimethylpyrrolo[1,2-a]pyrimidine-8-carbaldehyde has found utility in academic research as a model compound for studying heterocyclic chemistry. Its well-defined structure and reactivity make it an excellent system for exploring new synthetic pathways or understanding fundamental principles of molecular recognition. The compound's role in advancing our understanding of pyrrolopyrimidine chemistry underscores its broader scientific importance.

The future prospects for CAS No 61915-57-9 appear promising as research continues to uncover new applications and derivatives. Innovations in synthetic methodologies may further enhance accessibility and scalability of producing this compound and its analogs. Collaborative efforts between academia and industry are likely to drive progress toward translating laboratory findings into tangible therapeutic benefits.

In conclusion,CAS No 61915-57-9, corresponding to 2,6,7-Trimethylpyrrolo[1 , a]pyrimidine-8-carbaldehyde, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a cornerstone compound in drug discovery efforts aimed at addressing critical unmet medical needs.